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Compound of Interest

Compound Name: 1-Chlorohexadecane

Cat. No.: B1210310 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Chlorohexadecane

This technical guide provides a comprehensive overview of the core physical properties of 1-
Chlorohexadecane (CAS No. 4860-03-1), a long-chain alkyl halide. The information is tailored

for researchers, scientists, and professionals in drug development who may utilize this

compound in organic synthesis and materials science. This document summarizes key

quantitative data, outlines detailed experimental protocols for property determination, and

presents logical workflows through diagrams.

Core Physical Properties
1-Chlorohexadecane, also known as cetyl chloride, is a colorless to slightly yellowish liquid at

room temperature.[1][2] It is a halogenated organic compound with the molecular formula

C16H33Cl.[1] Its hydrophobic nature makes it insoluble in water but soluble in organic solvents

like alcohol and ether.[2][3]

Data Presentation
The physical properties of 1-Chlorohexadecane are summarized in the table below. The

presented values are compiled from various sources and represent a range of experimentally

determined and reported data.
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Physical Property Value Conditions Citations

Melting Point 8 - 14 °C (lit.) [3][4]

8 °C [1][5][6]

Freezing Point 17.9 °C [3][7]

Boiling Point 322 °C at 760 mmHg [1][3][5][6]

321.8 ± 5.0 °C at 760 mmHg [7]

149 °C at 1 mmHg [3][4]

Density 0.865 g/mL at 25 °C (lit.) [3][4]

0.86 g/mL [5]

0.860 g/mL [6]

~0.9 ± 0.1 g/cm³ [7]

Experimental Protocols
The following sections detail the standard methodologies for determining the melting point,

boiling point, and density of long-chain haloalkanes like 1-Chlorohexadecane.

Melting Point Determination
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For pure crystalline compounds, this transition occurs over a narrow temperature

range. The presence of impurities typically depresses and broadens the melting point range.[8]

[9]

Methodology: Capillary Method using a Melting Point Apparatus

Sample Preparation: A small amount of solid 1-Chlorohexadecane is finely powdered. The

open end of a glass capillary tube is pressed into the powder. The tube is then inverted and

tapped gently to pack the solid into the sealed end, aiming for a sample height of 2-3 mm.

[10][11]
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Apparatus Setup: The capillary tube is placed into the heating block of a melting point

apparatus (e.g., a Mel-Temp or similar device).[8][10]

Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C

per minute, especially when approaching the expected melting point.[8] The sample is

observed through a magnifying lens.

Data Recording: Two temperatures are recorded: the temperature at which the first drop of

liquid appears and the temperature at which the entire sample becomes a clear liquid. This

range is reported as the melting point.[8][12]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology: Distillation Method

Apparatus Setup: A distillation flask is filled with 1-Chlorohexadecane to about two-thirds of

its volume. A thermometer is positioned in the neck of the flask, with the top of the bulb level

with the side arm leading to the condenser. The flask is connected to a condenser, which is

in turn connected to a receiving flask.

Heating: The distillation flask is heated gently. As the liquid boils, the vapor rises and

surrounds the thermometer bulb before passing into the condenser.

Temperature Reading: The temperature is recorded when it becomes constant. This stable

temperature, where there is an equilibrium between the liquid and vapor phases, is the

boiling point.

Pressure Correction: The atmospheric pressure is recorded. If the determination is not

performed at standard pressure (760 mmHg), a correction may be necessary, especially for

significant deviations. For long-chain alkyl halides, boiling points are often determined under

reduced pressure to prevent decomposition.[13]

Density Determination
Density is the mass of a substance per unit volume.
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Methodology: Pycnometer Method

Pycnometer Calibration: A clean, dry pycnometer (a small glass flask of a known volume) is

weighed accurately (m1). It is then filled with distilled water of a known temperature, and the

excess is removed. The filled pycnometer is weighed again (m2). The volume of the

pycnometer can be calculated using the density of water at that temperature.

Sample Measurement: The pycnometer is emptied, dried, and filled with 1-
Chlorohexadecane. It is then weighed (m3).

Calculation: The mass of the 1-Chlorohexadecane is (m3 - m1). The density is calculated

by dividing the mass of the liquid by the volume of the pycnometer. The temperature at which

the measurement is taken should be recorded as density is temperature-dependent.

Visualizations
The following diagrams illustrate the experimental workflows and the relationships between

molecular structure and physical properties for haloalkanes.
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Sample Preparation Measurement

Data Recording

Obtain Solid Sample Powder the Sample Pack into Capillary Tube Place in Apparatus Heat Slowly (1-2 °C/min) Observe for Melting

Record T_initial (First Droplet)

Record T_final (Completely Liquid)

Report Melting Point Range

Apparatus Setup Heating & Equilibration

Data Recording

Fill Distillation Flask Position Thermometer Connect Condenser Gently Heat the Flask Vapor Rises to Thermometer Achieve Liquid-Vapor Equilibrium Record Constant Temperature

Apply Pressure Correction if Needed

Record Atmospheric Pressure

Molecular Factors

Intermolecular Forces

Physical Properties

Molecular Weight

Van der Waals Forces

increases

Density

increases

Carbon Chain Length

increases

decreases slightly

Halogen Atom (F, Cl, Br, I)

increases (down group)

Dipole-Dipole Interactions

decreases (down group)

increases (down group)

Branching

decreases

Boiling Point

increases

Melting Point

increases increases
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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